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Compound of Interest

Compound Name: Phlorizin

Cat. No.: B1677692 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

phlorizin, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are intended for researchers, scientists, and drug

development professionals handling phlorizin in a laboratory setting.

Immediate Safety and Handling
Before disposal, it is crucial to understand the hazards associated with phlorizin. It is classified

as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation

(H335)[1][2].

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields[3][4][5].

Hand Protection: Use chemical-resistant gloves[3][4].

Skin and Body Protection: Wear a lab coat or other protective clothing. An apron may be

necessary for larger quantities[3][4].

Respiratory Protection: If there is a risk of generating dust, use a suitable respirator[2].

Handle phlorizin in a well-ventilated area, such as a chemical fume hood, to minimize the risk

of inhalation[2][3][4]. Always wash hands thoroughly after handling the substance[1][2].

Quantitative Data for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1677692?utm_src=pdf-interest
https://www.benchchem.com/product/b1677692?utm_src=pdf-body
https://www.benchchem.com/product/b1677692?utm_src=pdf-body
https://www.benchchem.com/product/b1677692?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11576m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0143A/Phlorizin-dihydrate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/phlorizin-pid_Seven2588.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/phloridzin%20dihydrate.pdf
https://www.tcichemicals.com/BE/en/sds/P0248_EU_6N.pdf
https://www.echemi.com/sds/phlorizin-pid_Seven2588.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/phloridzin%20dihydrate.pdf
https://www.echemi.com/sds/phlorizin-pid_Seven2588.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/phloridzin%20dihydrate.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0143A/Phlorizin-dihydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1677692?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N0143A/Phlorizin-dihydrate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/phlorizin-pid_Seven2588.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/phloridzin%20dihydrate.pdf
https://cdn.caymanchem.com/cdn/msds/11576m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0143A/Phlorizin-dihydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative data relevant to the handling and disposal of

phlorizin.

Parameter Value Significance Source(s)

Acute Toxicity (LD50)

>500 mg/kg

(Intraperitoneal,

mouse)

Low acute toxicity;

does not meet the

criteria for a "highly

toxic chemical" which

would require more

stringent

decontamination

procedures.

[1][6]

Solubility in DMSO 87 - 118 mg/mL

High solubility in a

common lab solvent;

relevant for preparing

solutions and for

decontamination.

[7][8]

Solubility in Ethanol 43.6 mg/mL

Soluble in ethanol,

another common

solvent for dissolution

and decontamination.

[8]

Solubility in Water

Poorly soluble in cold

water, soluble in hot

water.

Important for

understanding its

environmental fate

and for cleaning

procedures.

[9][10]

Step-by-Step Disposal Protocol
The cardinal rule for chemical disposal is to adhere to all federal, state, and local regulations.

Never dispose of phlorizin down the sanitary sewer or in the regular trash[4][11]. The following

steps provide a general operational plan for its disposal as chemical waste.

Step 1: Waste Segregation and Collection
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Properly segregate different forms of phlorizin waste at the point of generation. Use separate,

clearly labeled, and sealed containers for each waste stream.

Unused or Expired Solid Phlorizin:

Collect the solid powder in its original container or a new, compatible, and sealable

container.

Ensure the container is clearly labeled as "Hazardous Waste," "Chemical Waste," and

includes the full chemical name: "Phlorizin."

Store the sealed container in a designated secondary containment bin away from

incompatible materials, such as strong oxidizing agents[4][6][11].

Solutions Containing Phlorizin:

Collect liquid waste containing phlorizin in a sturdy, leak-proof, and chemically compatible

container (e.g., a glass or polyethylene bottle)[11].

Do not mix with other incompatible waste streams[11].

Label the container with "Hazardous Waste," the chemical name "Phlorizin," and list all

solvents and their approximate concentrations.

Keep the container tightly sealed when not in use and store it in secondary

containment[11][12].

Contaminated Labware and Debris:

Sharps: Needles, scalpels, or other contaminated sharps should be placed in a designated

sharps container.

Glassware (e.g., beakers, flasks): Rinse glassware with a suitable solvent (such as

ethanol) to remove phlorizin residue. Collect the first rinse as hazardous liquid waste[11].

After rinsing, the glassware can typically be washed for reuse. If disposing of the

glassware, it should be placed in a container for broken glass[13].
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Consumables (e.g., gloves, pipette tips, absorbent pads): Place all solid waste

contaminated with phlorizin into a dedicated, sealed plastic bag or container labeled as

"Hazardous Waste" with the chemical name[12].

Step 2: Accidental Spill Cleanup
In the event of a spill, follow these procedures:

Ensure adequate ventilation and wear appropriate PPE[2][3].

For solid spills: Carefully sweep or scoop the material to avoid creating dust. Place the

collected solid into a labeled hazardous waste container[4].

For liquid spills: Absorb the spill with an inert, non-combustible material such as diatomite or

universal binders[2].

Once the spill is absorbed, collect the material into a sealed, labeled hazardous waste

container.

Decontaminate the spill area and any equipment used for cleanup. A common method is to

wipe down surfaces with alcohol[2].

Step 3: Final Disposal
Store all collected phlorizin waste containers in a designated, well-ventilated, and secure

area until pickup.

Arrange for collection by your institution’s Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Consult your local or regional authorities for specific disposal requirements, as regulations

can vary[6]. One possible disposal method is incineration in a chemical incinerator after

being dissolved in a combustible solvent, but this must be performed by a licensed facility[6].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

phlorizin waste streams.
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Caption: Workflow for segregation and disposal of phlorizin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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